molecular formula C18H19N3O3S3 B6505487 N-[6-(dimethylsulfamoyl)-1,3-benzothiazol-2-yl]-4-(ethylsulfanyl)benzamide CAS No. 923140-48-1

N-[6-(dimethylsulfamoyl)-1,3-benzothiazol-2-yl]-4-(ethylsulfanyl)benzamide

Cat. No. B6505487
CAS RN: 923140-48-1
M. Wt: 421.6 g/mol
InChI Key: NWJARKXSPWMHRT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“N-[6-(Dimethylsulfamoyl)-1,3-benzothiazol-2-yl]-4-(ethylsulfonyl)benzamide” is a chemical compound with the molecular formula C18H19N3O5S3. It has an average mass of 453.556 Da and a monoisotopic mass of 453.048676 Da .


Molecular Structure Analysis

The molecular structure of this compound consists of a benzothiazole ring attached to a benzamide group via a nitrogen atom. The benzothiazole ring is further substituted with a dimethylsulfamoyl group .


Physical And Chemical Properties Analysis

This compound has a molecular weight of 389.5 g/mol. It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 6. The compound has a rotatable bond count of 5. Its exact mass is 389.08678382 g/mol and its monoisotopic mass is 389.08678382 g/mol. The topological polar surface area is 116 Ų. It has a heavy atom count of 26 and a complexity of 597 .

Future Directions

Future research could focus on exploring the biological activity of this compound, given that benzothiazole derivatives are often biologically active and industrially demanded compounds . Further studies could also investigate new synthetic approaches and patterns of reactivity for this compound .

Mechanism of Action

Target of Action

Benzamide, a simpler compound, is known to interact with various enzymes and receptors

Mode of Action

Benzamides are known to undergo reactions at the benzylic position, involving free radical bromination, nucleophilic substitution, and oxidation . The compound may interact with its targets in a similar manner, leading to changes in their function.

Biochemical Pathways

Benzamides are known to interact with various biochemical pathways . The compound may affect similar pathways, leading to downstream effects on cellular processes.

Pharmacokinetics

Benzamide is known to be slightly soluble in water and soluble in many organic solvents , which may influence its bioavailability.

properties

IUPAC Name

N-[6-(dimethylsulfamoyl)-1,3-benzothiazol-2-yl]-4-ethylsulfanylbenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H19N3O3S3/c1-4-25-13-7-5-12(6-8-13)17(22)20-18-19-15-10-9-14(11-16(15)26-18)27(23,24)21(2)3/h5-11H,4H2,1-3H3,(H,19,20,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NWJARKXSPWMHRT-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCSC1=CC=C(C=C1)C(=O)NC2=NC3=C(S2)C=C(C=C3)S(=O)(=O)N(C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H19N3O3S3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID401152759
Record name N-[6-[(Dimethylamino)sulfonyl]-2-benzothiazolyl]-4-(ethylthio)benzamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID401152759
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

421.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

923140-48-1
Record name N-[6-[(Dimethylamino)sulfonyl]-2-benzothiazolyl]-4-(ethylthio)benzamide
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=923140-48-1
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name N-[6-[(Dimethylamino)sulfonyl]-2-benzothiazolyl]-4-(ethylthio)benzamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID401152759
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.